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Compound of Interest

Compound Name: Bis(2-dimethylaminoethyl) ether

Cat. No.: B135502 Get Quote

For Immediate Release

This technical guide provides an in-depth analysis of the thermal stability and decomposition

profile of Bis(2-dimethylaminoethyl) ether (CAS No. 3033-62-3), a widely utilized tertiary

amine catalyst in the polyurethane industry. This document is intended for researchers,

scientists, and drug development professionals to ensure its safe handling and application.

Executive Summary
Bis(2-dimethylaminoethyl) ether, also known as BDMAEE, is a critical component in the

manufacturing of polyurethane foams. Understanding its thermal behavior is paramount for

process safety, product quality, and environmental considerations. This guide consolidates

available data on its thermal stability, decomposition products, and the analytical methods used

for their determination. While specific experimental data for the pure compound is limited in

publicly available literature, this guide provides a framework based on related studies and

general principles of thermal analysis.

Physical and Chemical Properties
A summary of the key physical and chemical properties of Bis(2-dimethylaminoethyl) ether is
presented in Table 1.

Table 1: Physical and Chemical Properties of Bis(2-dimethylaminoethyl) ether
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Property Value Source(s)

Molecular Formula C₈H₂₀N₂O [1]

Molecular Weight 160.26 g/mol [1]

Appearance Colorless to pale yellow liquid [1]

Boiling Point 188 - 189 °C [1]

Flash Point 66 °C (151 °F)

Density 0.841 g/mL at 25 °C

Water Solubility Miscible [1]

Thermal Stability and Decomposition
The thermal stability of Bis(2-dimethylaminoethyl) ether is a critical parameter for its

application in polymerization reactions, which are often exothermic. Upon heating, the

compound will decompose. One source indicates an onset decomposition temperature of

approximately 280°C for a related compound, DMAEE, though the specific experimental

conditions were not detailed.[2] It is also noted that at 120°C, Bis(2-dimethylaminoethyl)
ether was not detected during thermal extraction analysis of spray polyurethane foam,

suggesting potential degradation or high volatility at this temperature.

When heated to decomposition, Bis(2-dimethylaminoethyl) ether is known to emit toxic

fumes of nitrogen oxides (NOx).[1]

Experimental Protocols for Thermal Analysis
To fully characterize the thermal stability and decomposition of Bis(2-dimethylaminoethyl)
ether, a series of analytical techniques should be employed. The following sections outline the

recommended experimental protocols based on standard methodologies used for similar

compounds and polyurethane systems.

Thermogravimetric Analysis (TGA)
Thermogravimetric Analysis is essential for determining the thermal stability and decomposition

profile of a substance.
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Objective: To determine the onset temperature of decomposition and the mass loss profile of

Bis(2-dimethylaminoethyl) ether as a function of temperature.

Apparatus: A calibrated thermogravimetric analyzer.

Methodology:

Accurately weigh 5-10 mg of pure Bis(2-dimethylaminoethyl) ether into a suitable TGA pan

(e.g., aluminum or platinum).

Place the pan in the TGA furnace.

Purge the furnace with an inert gas (e.g., nitrogen or argon) at a constant flow rate (e.g., 20-

50 mL/min) to prevent oxidative decomposition.

Heat the sample from ambient temperature to a final temperature of at least 600°C at a

controlled heating rate (e.g., 10°C/min).

Record the mass loss of the sample as a function of temperature.

The onset of decomposition is determined from the resulting TGA curve.

Differential Scanning Calorimetry (DSC)
Differential Scanning Calorimetry is used to measure the heat flow associated with thermal

transitions in a material.

Objective: To identify and characterize thermal events such as melting, boiling, and

decomposition of Bis(2-dimethylaminoethyl) ether.

Apparatus: A calibrated differential scanning calorimeter.

Methodology:

Accurately weigh 2-5 mg of pure Bis(2-dimethylaminoethyl) ether into a hermetically

sealed DSC pan. An empty, sealed pan is used as a reference.

Place the sample and reference pans in the DSC cell.
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Purge the cell with an inert gas (e.g., nitrogen) at a constant flow rate (e.g., 20-50 mL/min).

Heat the sample from ambient temperature to a temperature above its expected

decomposition point at a controlled heating rate (e.g., 10°C/min).

Record the differential heat flow between the sample and the reference as a function of

temperature.

Analyze the resulting DSC thermogram for endothermic and exothermic peaks

corresponding to thermal events.

Pyrolysis-Gas Chromatography-Mass Spectrometry (Py-
GC-MS)
Py-GC-MS is a powerful technique for identifying the decomposition products of a substance.

Objective: To separate and identify the volatile and semi-volatile organic compounds produced

during the thermal decomposition of Bis(2-dimethylaminoethyl) ether.

Apparatus: A pyrolysis unit coupled to a gas chromatograph and a mass spectrometer.

Methodology:

A small, accurately weighed amount of pure Bis(2-dimethylaminoethyl) ether is placed in a

pyrolysis tube.

The sample is rapidly heated to a specific pyrolysis temperature (e.g., in the range of its

decomposition temperature determined by TGA) in an inert atmosphere.

The resulting pyrolysis products are swept into the gas chromatograph for separation.

The separated compounds are then introduced into the mass spectrometer for identification

based on their mass spectra.

Analysis of the mass spectral data allows for the elucidation of the decomposition pathway.

Visualizations
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To aid in the understanding of the experimental workflows, the following diagrams are provided.

Sample Preparation TGA Analysis Data Interpretation

Weigh 5-10 mg of
Bis(2-dimethylaminoethyl) ether Place in TGA pan Load pan into

TGA furnace
Purge with
inert gas

Heat at a controlled rate
(e.g., 10°C/min)

Record mass loss
vs. temperature

Determine onset of
decomposition

Click to download full resolution via product page

TGA Experimental Workflow

Sample Preparation DSC Analysis Data Interpretation

Weigh 2-5 mg of
Bis(2-dimethylaminoethyl) ether Seal in DSC pan Load sample and

reference pans
Purge with
inert gas

Heat at a controlled rate
(e.g., 10°C/min)

Record differential
heat flow

Identify thermal
events (peaks)

Click to download full resolution via product page

DSC Experimental Workflow
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Sample Preparation

Py-GC-MS Analysis

Data Interpretation

Place sample in
pyrolysis tube

Rapid heating to
decomposition temperature

Separate products
by GC

Identify products
by MS

Elucidate decomposition
pathway

Click to download full resolution via product page

Py-GC-MS Experimental Workflow

Conclusion
This technical guide provides a foundational understanding of the thermal stability and

decomposition of Bis(2-dimethylaminoethyl) ether. While direct, comprehensive experimental

data on the pure compound is not readily available in the public domain, the outlined

experimental protocols provide a clear path for obtaining this critical information. The use of

TGA, DSC, and Py-GC-MS will enable a thorough characterization of its thermal properties and

decomposition products, ensuring safer handling and optimized use in industrial applications.
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Further research is encouraged to generate and publish this data to enhance the collective

knowledge base for this important industrial chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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